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Compound of Interest

Compound Name: Protein kinase inhibitor 15

Cat. No.: B15587760

Introduction

PFK15, also known as 1-(4-pyridinyl)-3-(2-quinolinyl)-2-propen-1-one, is a potent and selective
small molecule inhibitor of 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase 3 (PFKFB3)
[1][2][3]. PFKFB3 is a key enzyme that synthesizes fructose 2,6-bisphosphate (F2,6P2), a
powerful allosteric activator of phosphofructokinase-1 (PFK-1), the rate-limiting enzyme in
glycolysis[1]. By inhibiting PFKFB3, PFK15 reduces glycolytic flux, making it a valuable tool for
studying cancer metabolism and as a potential anti-cancer therapeutic agent[1][4]. It has been
shown to reduce glucose uptake, induce apoptosis in various cancer cell lines, and suppress
tumor growth and metastasis in preclinical models[1][2][5].

These application notes provide detailed protocols for the preparation and storage of PFK15
stock solutions to ensure its stability and efficacy for in vitro and in vivo research applications.

Quantitative Data Summary

The following tables summarize the key quantitative data for PFK15.

Table 1: Physicochemical Properties of PFK15
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Property Value Reference
Molecular Formula C17H12N20 [51[6]
Molecular Weight 260.29 g/mol [2][5][6]
CAS Number 4382-63-2 [2][5][6]
Purity >98% (HPLC) [5]6]
Appearance White to beige solid powder [7]

Table 2: Solubility of PFK15

Maximum
Solvent . Notes Reference
Concentration

100 mM (26.03
DMSO [5]L6]
mg/mL)

Moisture-absorbing;

52 mg/mL (~199.77 use fresh DMSO.
DMSO _ [2][8]
mM) Warming may be
required.
Sonication is
DMSO 3 mg/mL (11.53 mM) [9]
recommended.
Ethanol 5 mg/mL [2]
Warming may be
Ethanol 15 mg/mL ] [8]
required.
Water Insoluble [2][8]

Table 3: Storage and Stability of PFK15

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.rndsystems.com/products/pfk-15_5339
https://www.tocris.com/products/pfk-15_5339
https://www.selleckchem.com/products/pfk15.html
https://www.rndsystems.com/products/pfk-15_5339
https://www.tocris.com/products/pfk-15_5339
https://www.selleckchem.com/products/pfk15.html
https://www.rndsystems.com/products/pfk-15_5339
https://www.tocris.com/products/pfk-15_5339
https://www.rndsystems.com/products/pfk-15_5339
https://www.tocris.com/products/pfk-15_5339
https://chembk.com/en/chem/PFK%2015
https://www.rndsystems.com/products/pfk-15_5339
https://www.tocris.com/products/pfk-15_5339
https://www.selleckchem.com/products/pfk15.html
https://www.selleck.co.jp/datasheet/pfk15-S728902-DataSheet.pdf
https://www.targetmol.com/compound/pfk-015
https://www.selleckchem.com/products/pfk15.html
https://www.selleck.co.jp/datasheet/pfk15-S728902-DataSheet.pdf
https://www.selleckchem.com/products/pfk15.html
https://www.selleck.co.jp/datasheet/pfk15-S728902-DataSheet.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Storage )
Form Duration Notes Reference
Temperature
Solid Powder -20°C 3 years [2][8]
o Aliquot to avoid
Stock Solution in
-80°C 1 year repeated freeze- [2][9]
DMSO
thaw cycles.
Aliquot to avoid
Stock Solution in
-20°C 1 month repeated freeze- [2]
DMSO
thaw cycles.
Stock Solution in
-20°C Up to 3 months [7]

DMSO/Ethanol

Experimental Protocols
Protocol 1: Preparation of PFK15 Stock Solution for In
Vitro Use

This protocol describes the preparation of a high-concentration PFK15 stock solution in DMSO,
suitable for dilution in cell culture media for various in vitro assays.

Materials:

e PFK15 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips

Vortex mixer

Water bath or heat block (optional)

Procedure:
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» Pre-weighing and Calculation:

o Allow the PFK15 vial to equilibrate to room temperature before opening to prevent
condensation.

o Calculate the required volume of DMSO to achieve the desired stock concentration (e.g.,
10 mM, 40 mM, or 100 mM). For example, to prepare a 10 mM stock solution from 1 mg of
PFK15 (MW: 260.29), you would need:

= Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)
= Volume (uL) = (0.001 g / 260.29 g/mol ) / 0.01 mol/L * 1,000,000 pL/L = 384.2 pL
 Dissolution:
o Add the calculated volume of high-purity DMSO to the vial containing the PFK15 powder.
o Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution for any undissolved particles. If necessary, gentle warming in
a water bath (up to 50°C) or sonication can be used to aid dissolution[8].

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or cryovials. This is crucial to avoid repeated freeze-thaw cycles
which can degrade the compound[2][9].

o Clearly label each aliquot with the compound name, concentration, date, and solvent.

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month)[2][9].

Note on Use: For cell culture experiments, the final concentration of DMSO should be kept low
(typically below 0.1% v/v, and in some cases as low as 0.05%) to avoid solvent-induced
cytotoxicity[1]. Prepare intermediate dilutions in sterile culture medium as needed.
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Caption: Mechanism of action for PFK15 in cancer cells.
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Experimental Workflow for PFK15 Stock Preparation
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Caption: Workflow for preparing PFK15 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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